Cas no 1471-17-6 (Pentaerythritol triallyl ether)

• Product Name: Pentaerythritol triallyl ether
• CAS No: 1471-17-6
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• MDL: MFCD00055654
• CID: 143283
• PubChem ID: 73854
• Update Time: 2025-06-21

Pentaerythritol triallyl ether Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(2-propen-1-yloxy)-2,2-bis[(2-propen-1-yloxy)methyl]-
• 3-(Allyloxy)-2,2-bis((allyloxy)methyl)propan-1-ol
• Pentaerythritol Triallyl Ether
• 3-prop-2-enoxy-2,2-bis(prop-2-enoxymethyl)propan-1-ol
• PENTAERITHRITOLTRIALLYLETHER
• Pentaerythrityl triallyl ether
• 3-allyloxy-2,2-bis(allyloxymethyl)propan-1-ol
• 3-(allyloxy)-2,2-bis[(allyloxy)methyl]propanol
• 1-Propanol, 3-(2-propenyloxy)-2,2-bis[(2-propenyloxy)Methyl]-
• 3-(Allyloxy)-2,2-bis((allyloxy)methyl)propanol
• pentaerythritol triallylether
• AI 3-09536
• SCHEMBL21244
• 1-Propanol, 3-(2-propen-1-yloxy)-2,2-bis((2-propen-1-yloxy)methyl)-
• NCGC00255869-01
• CAS-91648-24-7
• triallyl pentaerythritol
• NS00021671
• CHEMBL3184942
• 1471-17-6
• FT-0655498
• AI3-09536
• DSSTox_CID_24580
• DTXSID6044806
• W-109668
• N1PKB14FG8
• FYRWKWGEFZTOQI-UHFFFAOYSA-N
• MFCD00055654
• AKOS015856396
• I11798
• 1-Propanol, 3-(2-propen-1-yloxy)-2,2-bis[(2-propen-1-yloxy)methyl]-
• EINECS 216-008-4
• 1-Propanol, 3-(2-propenyloxy)-2,2-bis((2-propenyloxy)methyl)-
• Q27284397
• DSSTox_RID_80328
• DSSTox_GSID_44580
• 1-BOC-4-METHYLAMINOPIPERIDINE-HCl
• Tox21_301451
• 3-(PROP-2-EN-1-YLOXY)-2,2-BIS[(PROP-2-EN-1-YLOXY)METHYL]PROPAN-1-OL
• DB-063696
• Pentaerythritol triallyl ether

• MDL： MFCD00055654
• Inchi： 1S/C14H24O4/c1-4-7-16-11-14(10-15,12-17-8-5-2)13-18-9-6-3/h4-6,15H,1-3,7-13H2
• InChI Key： FYRWKWGEFZTOQI-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(CO)(COCC=C)COCC=C

Computed Properties

• Exact Mass: 256.16700
• Monoisotopic Mass: 256.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9850
• Melting Point: No data available
• Boiling Point: 156-161°C 3mm
• Flash Point: 159.6±27.9 °C
• Refractive Index: 1.4650 (estimate)
• PSA: 47.92000
• LogP: 1.57290
• Vapor Pressure: No data available

Pentaerythritol triallyl ether Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H412 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36/37/39
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Pentaerythritol triallyl ether

Pentaerythritol triallyl ether (CAS No. 1471-17-6): A Versatile Chemical Compound in Modern Research and Applications

Pentaerythritol triallyl ether, with the chemical formula C₁₀H₁₆O₄ and CAS number 1471-17-6, is a significant compound in the field of organic chemistry and materials science. Its unique molecular structure, featuring three allyl groups attached to a pentaerythritol backbone, makes it a valuable intermediate in various synthetic processes. This compound has garnered considerable attention due to its reactivity, versatility, and potential applications in pharmaceuticals, polymers, and specialty chemicals.

The structural characteristics of Pentaerythritol triallyl ether contribute to its remarkable chemical properties. The presence of allyl groups enhances its ability to participate in polymerization reactions, making it an excellent crosslinking agent. This property is particularly useful in the development of advanced materials such as adhesives, coatings, and resins. Additionally, the compound's stability under various conditions allows for its use in a wide range of industrial applications.

In recent years, Pentaerythritol triallyl ether has found increasing relevance in the pharmaceutical industry. Researchers have been exploring its potential as a precursor in the synthesis of novel drug molecules. The compound's ability to undergo selective reactions with various functional groups makes it a valuable building block for medicinal chemistry. For instance, studies have demonstrated its role in the development of antiviral and anti-inflammatory agents, where its structural motifs can be incorporated into drug candidates to enhance bioavailability and therapeutic efficacy.

One of the most intriguing aspects of Pentaerythritol triallyl ether is its application in polymer chemistry. The compound's bifunctional nature allows it to act as a monomer or crosslinking agent, depending on the reaction conditions. This flexibility has led to the creation of high-performance polymers with tailored properties. For example, researchers have utilized it to develop thermosetting resins that exhibit exceptional thermal stability and mechanical strength. These materials are particularly valuable in aerospace and automotive industries, where lightweight and durable components are essential.

The use of Pentaerythritol triallyl ether in nanotechnology is another area of growing interest. Its ability to form stable complexes with nanoparticles has opened up new possibilities for drug delivery systems and catalytic applications. By incorporating this compound into nanocarriers, scientists can enhance the targeted delivery of therapeutic agents, improving treatment outcomes for various diseases. Furthermore, its role as a catalyst or co-catalyst in organic transformations has been investigated, leading to more efficient synthetic routes.

Environmental considerations have also driven research into the sustainable applications of Pentaerythritol triallyl ether. Efforts are underway to develop green chemistry processes that utilize this compound while minimizing environmental impact. For instance, researchers are exploring biodegradable polymers derived from renewable resources that incorporate its structural elements. These advancements not only address sustainability concerns but also expand the range of possible applications for this versatile chemical.

The future prospects for Pentaerythritol triallyl ether are promising, with ongoing research uncovering new functionalities and applications. As our understanding of its chemical behavior deepens, so does its potential to contribute to innovation across multiple industries. Whether used as a building block for pharmaceuticals or as a key component in advanced materials, this compound continues to play a pivotal role in modern science and technology.